Cas no 871926-12-4 (N-[5-chloro-2-(pyrrolidin-1-yl)phenyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide)

• Product Name: N-[5-chloro-2-(pyrrolidin-1-yl)phenyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide
• CAS No: 871926-12-4
• MF: C₂₄H₂₈ClN₃O₃S
• MW: 474.015423774719
• CID: 5840059
• PubChem ID: 16259760
• Update Time: 2025-10-20

N-[5-chloro-2-(pyrrolidin-1-yl)phenyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26599283
• Z27262716
• N-[5-chloro-2-(pyrrolidin-1-yl)phenyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide
• 871926-12-4

• Inchi： 1S/C24H28ClN3O3S/c25-21-8-9-23(27-13-4-5-14-27)22(18-21)26-24(29)20-10-15-28(16-11-20)32(30,31)17-12-19-6-2-1-3-7-19/h1-3,6-9,12,17-18,20H,4-5,10-11,13-16H2,(H,26,29)/b17-12+
• InChI Key： UFVYMWHFTOFOMX-SFQUDFHCSA-N
• SMILES： ClC1=CC=C(C(=C1)NC(C1CCN(CC1)S(/C=C/C1C=CC=CC=1)(=O)=O)=O)N1CCCC1

Computed Properties

• Exact Mass: 473.1539906g/mol
• Monoisotopic Mass: 473.1539906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 78.1Ų

Additional information on N-[5-chloro-2-(pyrrolidin-1-yl)phenyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide

N-[5-chloro-2-(pyrrolidin-1-yl)phenyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide (CAS No. 871926-12-4): An Overview

N-[5-chloro-2-(pyrrolidin-1-yl)phenyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide (CAS No. 871926-12-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, often referred to by its CAS number, is a member of the piperidine family and features a unique structural arrangement that includes a chlorophenyl group, a pyrrolidine ring, and a phenylethenesulfonyl moiety. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The structural complexity of N-[5-chloro-2-(pyrrolidin-1-yl)phenyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide (CAS No. 871926-12-4) makes it an intriguing subject for research. The presence of the chlorophenyl group and the pyrrolidine ring suggests potential interactions with various biological targets, including receptors and enzymes. The phenylethenesulfonyl moiety adds further complexity, potentially influencing the compound's solubility, stability, and pharmacokinetic properties.

Recent studies have explored the pharmacological properties of this compound. One notable area of research is its potential as an antidepressant. Preclinical studies have shown that N-[5-chloro-2-(pyrrolidin-1-yl)phenyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide exhibits significant antidepressant-like effects in animal models. These effects are believed to be mediated through its interaction with serotonin and norepinephrine transporters, which are key targets in the treatment of depression.

In addition to its antidepressant potential, N-[5-chloro-2-(pyrrolidin-1-yl)phenyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that it may have therapeutic applications in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N-[5-chloro-2-(pyrrolidin-1-yl)phenyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide has also been studied extensively. Research indicates that it has good oral bioavailability and a favorable distribution profile, making it suitable for oral administration. However, further studies are needed to optimize its dosing and administration protocols for clinical use.

One of the challenges in developing N-[5-chloro-2-(pyrrolidin-1-yl)phenyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide as a therapeutic agent is ensuring its safety and efficacy. Preclinical toxicology studies have shown that it is generally well-tolerated at therapeutic doses, but more extensive safety evaluations are required before it can be advanced to clinical trials. Additionally, efforts are underway to identify any potential drug-drug interactions that could affect its safety or efficacy.

The synthesis of N-[5-chloro-2-(pyrrolidin-1-yl)phenyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep processes involving the coupling of functionalized piperidine derivatives with chlorophenyl and phenylethenesulfonyl moieties. These advancements in synthesis have facilitated the production of this compound for research and development purposes.

Despite the promising results from preclinical studies, the development of N-[5-chloro-2-(pyrrolidin-1-y l)phenyl]-1-(2-p henylethenesulfonyl)p iperidine -4-c arboxamide as a therapeutic agent is still in its early stages. Ongoing research aims to further elucidate its mechanism of action, optimize its pharmacological properties, and evaluate its safety and efficacy in human subjects.

In conclusion, N-[5-chloro - 2 -( pyrro lidin - 1 - y l ) phen y l ] - 1 -( 2 - phen y leth en esu lon y l ) p iper idine - 4 - car box amide (CAS No. 871926 - 1 2 - 4 ) represents a promising compound with diverse biological activities and potential therapeutic applications. Continued research into this compound holds the promise of advancing our understanding of its pharmacological properties and potentially leading to new treatments for various diseases.